Cas no 1895203-65-2 (1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid)
1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid
- EN300-1827141
- 1895203-65-2
-
- Inchi: 1S/C11H12O4/c1-15-7-2-3-9(12)8(6-7)11(4-5-11)10(13)14/h2-3,6,12H,4-5H2,1H3,(H,13,14)
- InChI Key: BJYOSFUKHQOTLH-UHFFFAOYSA-N
- SMILES: OC(C1(C2C=C(C=CC=2O)OC)CC1)=O
Computed Properties
- Exact Mass: 208.07355886g/mol
- Monoisotopic Mass: 208.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 66.8Ų
1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1827141-0.05g |
1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid |
1895203-65-2 | 0.05g |
$851.0 | 2023-09-19 | ||
| Enamine | EN300-1827141-0.1g |
1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid |
1895203-65-2 | 0.1g |
$892.0 | 2023-09-19 | ||
| Enamine | EN300-1827141-0.25g |
1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid |
1895203-65-2 | 0.25g |
$933.0 | 2023-09-19 | ||
| Enamine | EN300-1827141-0.5g |
1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid |
1895203-65-2 | 0.5g |
$974.0 | 2023-09-19 | ||
| Enamine | EN300-1827141-1.0g |
1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid |
1895203-65-2 | 1g |
$1014.0 | 2023-06-03 | ||
| Enamine | EN300-1827141-2.5g |
1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid |
1895203-65-2 | 2.5g |
$1988.0 | 2023-09-19 | ||
| Enamine | EN300-1827141-5.0g |
1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid |
1895203-65-2 | 5g |
$2940.0 | 2023-06-03 | ||
| Enamine | EN300-1827141-10.0g |
1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid |
1895203-65-2 | 10g |
$4360.0 | 2023-06-03 | ||
| Enamine | EN300-1827141-1g |
1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid |
1895203-65-2 | 1g |
$1014.0 | 2023-09-19 | ||
| Enamine | EN300-1827141-5g |
1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid |
1895203-65-2 | 5g |
$2940.0 | 2023-09-19 |
1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid
Professional Introduction to 1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic Acid (CAS No. 1895203-65-2)
1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid, identified by the CAS number 1895203-65-2, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in pharmaceutical development and as a key intermediate in synthetic chemistry.
The structural framework of 1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted with a phenyl group that bears both hydroxyl and methoxy functional groups. This specific arrangement of substituents imparts distinct chemical properties, making it a valuable candidate for further exploration in drug discovery and material science.
In recent years, the pharmaceutical industry has shown increasing interest in cyclopropane-containing compounds due to their unique biological activities. The cyclopropane moiety is known to enhance the binding affinity of molecules to biological targets, often leading to improved pharmacological effects. Additionally, the presence of hydroxyl and methoxy groups on the phenyl ring suggests potential interactions with various enzymes and receptors, which could be exploited for therapeutic purposes.
One of the most compelling aspects of 1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid is its versatility as a building block in organic synthesis. The compound's structure allows for modifications at multiple sites, enabling chemists to design derivatives with tailored properties. This flexibility has made it a popular choice for researchers aiming to develop novel compounds with specific biological activities.
Recent studies have highlighted the potential of 1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid in the development of anti-inflammatory agents. The hydroxyl and methoxy groups on the phenyl ring can engage in hydrogen bonding interactions, which are crucial for modulating inflammatory pathways. Furthermore, the cyclopropane ring may contribute to enhanced lipophilicity, improving drug delivery and bioavailability.
The compound's structural features also make it an attractive candidate for studying molecular recognition processes. The combination of hydrophobic and hydrophilic regions within the molecule allows it to interact with a wide range of biological targets. This property has been leveraged in computational studies to predict potential drug candidates and understand binding mechanisms.
In addition to its pharmaceutical applications, 1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid has shown promise in material science research. The unique structural motifs present in this compound can influence its physical properties, making it suitable for applications in polymers, coatings, and other advanced materials. Researchers are exploring its potential as a monomer or additive to enhance the performance of various material systems.
The synthesis of 1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The cyclopropane ring is notoriously difficult to functionalize due to its strained three-membered structure. However, recent advances in synthetic methodologies have made it possible to introduce various substituents onto this ring with high efficiency. These advancements have opened up new avenues for exploring the chemistry of cyclopropanes and their derivatives.
The compound's role in drug discovery is further underscored by its presence in several ongoing clinical trials and preclinical studies. Researchers are investigating its potential as an active ingredient or intermediate in formulations targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The preliminary results from these studies are promising and warrant further investigation into the therapeutic applications of 1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid.
The future prospects for 1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid appear bright, with ongoing research expected to uncover new applications and refine synthetic strategies. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in both academic research and industrial development.
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